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Introduction
Phosphatidylinositol 4,5-bisphosphate (PIP2) is a critical signaling phospholipid primarily

located in the inner leaflet of the plasma membrane. It serves as a precursor for second

messengers like inositol trisphosphate (IP3) and diacylglycerol (DAG) and directly regulates the

activity of numerous ion channels, transporters, and enzymes involved in cell signaling,

trafficking, and cytoskeletal dynamics. The synthesis of PIP2 is predominantly catalyzed by

Type I phosphatidylinositol 4-phosphate 5-kinases (PIP5K1). Among the isoforms, PIP5K1C

plays a significant role in generating the plasma membrane pool of PIP2.

Pip5K1C-IN-2 is a potent and selective inhibitor of PIP5K1C, with a reported IC50 value of 5.9

nM[1]. This compound, along with similar inhibitors like UNC3230 (IC50 ~41 nM), provides a

valuable pharmacological tool to acutely inhibit PIP5K1C activity and study the downstream

consequences of reduced PIP2 levels. These application notes provide detailed protocols for

utilizing Pip5K1C-IN-2 to measure changes in cellular PIP2 levels.

Data Presentation
The following table summarizes the quantitative data on the effects of Pip5K1C inhibitors on

PIP2 levels.
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Signaling Pathway Diagram
The following diagram illustrates the canonical pathway of PIP2 synthesis and its inhibition by

Pip5K1C-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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